Cas no 1261804-06-1 (3'-(Trifluoromethoxy)-5-(trifluoromethyl)biphenyl-2-carboxylic acid)

3'-(Trifluoromethoxy)-5-(trifluoromethyl)biphenyl-2-carboxylic acid is a fluorinated biphenyl derivative characterized by its trifluoromethoxy and trifluoromethyl substituents, which enhance its electronic and steric properties. This compound is primarily utilized as an intermediate in pharmaceutical and agrochemical synthesis, where its structural features contribute to improved metabolic stability and binding affinity in target molecules. The presence of multiple fluorine atoms also increases lipophilicity, facilitating membrane permeability. Its high purity and well-defined chemical structure make it suitable for precision applications in medicinal chemistry and material science. The compound is typically handled under controlled conditions due to its reactivity and sensitivity to moisture.
3'-(Trifluoromethoxy)-5-(trifluoromethyl)biphenyl-2-carboxylic acid structure
1261804-06-1 structure
Product name:3'-(Trifluoromethoxy)-5-(trifluoromethyl)biphenyl-2-carboxylic acid
CAS No:1261804-06-1
MF:C15H8F6O3
MW:350.212645530701
CID:4790319

3'-(Trifluoromethoxy)-5-(trifluoromethyl)biphenyl-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3'-(Trifluoromethoxy)-5-(trifluoromethyl)biphenyl-2-carboxylic acid
    • Inchi: 1S/C15H8F6O3/c16-14(17,18)9-4-5-11(13(22)23)12(7-9)8-2-1-3-10(6-8)24-15(19,20)21/h1-7H,(H,22,23)
    • InChI Key: JPKXCMNAVRCJAJ-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(C(=O)O)=C(C=1)C1C=CC=C(C=1)OC(F)(F)F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 448
  • XLogP3: 5.1
  • Topological Polar Surface Area: 46.5

3'-(Trifluoromethoxy)-5-(trifluoromethyl)biphenyl-2-carboxylic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Alichem
A011006693-1g
3'-(Trifluoromethoxy)-5-(trifluoromethyl)biphenyl-2-carboxylic acid
1261804-06-1 97%
1g
1,519.80 USD 2021-05-28
Alichem
A011006693-500mg
3'-(Trifluoromethoxy)-5-(trifluoromethyl)biphenyl-2-carboxylic acid
1261804-06-1 97%
500mg
815.00 USD 2021-05-28
Alichem
A011006693-250mg
3'-(Trifluoromethoxy)-5-(trifluoromethyl)biphenyl-2-carboxylic acid
1261804-06-1 97%
250mg
494.40 USD 2021-05-28

3'-(Trifluoromethoxy)-5-(trifluoromethyl)biphenyl-2-carboxylic acid Related Literature

Additional information on 3'-(Trifluoromethoxy)-5-(trifluoromethyl)biphenyl-2-carboxylic acid

3'-(Trifluoromethoxy)-5-(trifluoromethyl)biphenyl-2-carboxylic acid: A Comprehensive Overview

The compound with CAS No 1261804-06-1, known as 3'-(Trifluoromethoxy)-5-(trifluoromethyl)biphenyl-2-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is notable for its unique structural features, which include a biphenyl backbone substituted with trifluoromethoxy and trifluoromethyl groups, as well as a carboxylic acid functional group. These features contribute to its distinctive chemical properties and potential applications.

The biphenyl structure of this compound provides a rigid and planar framework, which is often desirable in drug design for optimizing interactions with biological targets. The presence of trifluoromethoxy and trifluoromethyl groups introduces electron-withdrawing effects, enhancing the molecule's stability and potentially influencing its pharmacokinetic properties. Recent studies have highlighted the importance of such fluorinated substituents in modulating the activity of bioactive compounds, particularly in the context of enzyme inhibition and receptor binding.

One of the most recent advancements in the study of this compound involves its application in the development of novel therapeutic agents. Researchers have explored its potential as a lead compound in the design of drugs targeting various disease states, including cancer and inflammatory conditions. The carboxylic acid group in the molecule has been utilized to form bioisosteres or to facilitate conjugation with other pharmacophores, thereby expanding its therapeutic utility.

In addition to its pharmacological applications, 3'-(Trifluoromethoxy)-5-(trifluoromethyl)biphenyl-2-carboxylic acid has also been investigated for its role in materials science. Its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and optoelectronic devices. Recent research has demonstrated that the molecule's ability to form stable crystalline structures could be advantageous in the development of next-generation electronic materials.

The synthesis of this compound has been optimized through various methodologies, with a particular emphasis on environmentally friendly and cost-effective approaches. Recent studies have focused on using catalytic systems to enhance reaction efficiency and minimize waste generation during the synthesis process. These advancements not only improve the scalability of production but also align with current trends toward sustainable chemistry practices.

From a biological standpoint, this compound has shown promising results in preclinical studies, particularly in terms of its ability to modulate key cellular pathways associated with disease progression. The trifluoromethoxy group has been implicated in enhancing the molecule's bioavailability, while the trifluoromethyl group contributes to its resistance against metabolic degradation. These properties make it an attractive candidate for further exploration in clinical settings.

In conclusion, 3'-(Trifluoromethoxy)-5-(trifluoromethyl)biphenyl-2-carboxylic acid represents a versatile and innovative molecule with applications spanning multiple disciplines. Its unique structural features, combined with recent advances in synthesis and application development, position it as a key player in both pharmaceutical and materials science research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to these fields in the years to come.

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